Cas no 53947-92-5 (Corylin)

• Product Name: Corylin
• CAS No: 53947-92-5
• MF: C₂₀H₁₆O₄
• MW: 320.338645935059
• MDL: MFCD20260784
• CID: 373139
• PubChem ID: 5316097
• Update Time: 2025-04-19

Corylin Chemical and Physical Properties

Names and Identifiers

• Corylin
• 2,2,8-trimethyl-7-hydroxychromanone
• 2,3-dihydro-7-hydroxy-2,2,8-trimethyl-4H-benzopyran-4-one
• 7-hydroxy-2,2,8-trimethyl-2,3-dihydro-4H-benzopyran-4-one
• 7-HYDROXY-2,2,8-TRIMETHYL-2,3-DIHYDRO-4H-CHROMEN-4-ONE
• 7-Hydroxy-2,2,8-trimethyl-4-chromanone
• 7-Hydroxy-2,2,8-trimethylchroman-4-one
• isowighteone
• [ "" ]
• 3-(2,2-dimethylchromen-6-yl)-7-hydroxychromen-4-one
• BDBM50349976
• LMPK12050033
• W1716
• s9298
• CS-3752
• MS-24730
• CCG-267706
• 3-(2,2-Dimethyl-2H-1-benzopyran-6-yl)-7-hydroxy-4H-1-benzopyran-4-one
• CHEMBL1271888
• AKOS032948696
• 7-Hydroxy-2',2'-dimethyl-2'H,4H-3,6'-bichromen-4-one
• FT-0688289
• DTXSID601156014
• HY-N0236
• 53947-92-5
• A870604
• SCHEMBL1096083
• MFCD20260784
• CHEBI:229928
• DA-72347

• MDL： MFCD20260784
• Inchi： 1S/C20H16O4/c1-20(2)8-7-13-9-12(3-6-17(13)24-20)16-11-23-18-10-14(21)4-5-15(18)19(16)22/h3-11,21H,1-2H3
• InChI Key： PWAACAMQKVIVPZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C3=COC4C=C(C=CC=4C3=O)O)=CC=2C=CC1(C)C

Computed Properties

• Exact Mass: 320.10500
• Monoisotopic Mass: 320.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.7

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 527.4±50.0 °C at 760 mmHg
• Flash Point: 193.1±23.6 °C
• PSA: 59.67000
• LogP: 4.34980
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Corylin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids
• Flavonoids
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone